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Compound of Interest

Compound Name: 2-Methyl-4-(methylthio)phenol
CAS No.: 3795-76-4
Cat. No.: B1605104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive technical overview of 2-Methyl-4-(methylthio)phenol, a
sulfur-containing aromatic compound of interest in various chemical and pharmaceutical
research fields. As a substituted phenol, its unique structural features—a hydroxyl group, a
methyl group, and a methylthio group on a benzene ring—confer specific chemical reactivity
and potential biological activity. This document delves into the core chemical principles,
synthesis, analytical characterization, and prospective applications of this molecule, aiming to
equip researchers and drug development professionals with the foundational knowledge
required for its effective utilization.

Molecular Structure and Physicochemical
Properties

2-Methyl-4-(methylthio)phenol, with the CAS Number 3795-76-4, possesses a distinct
molecular architecture that dictates its physical and chemical behavior. The presence of a
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hydroxyl group makes it a weak acid and susceptible to electrophilic substitution on the
aromatic ring. The methyl group at the ortho position and the methylthio group at the para
position further influence the electron density distribution and steric accessibility of the ring.

Table 1: Physicochemical Properties of 2-Methyl-4-(methylthio)phenol

Property Value Source
Molecular Formula CsH100S [1]
Molecular Weight 154.23 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Purity >97% [1]
Storage Temperature 2-8°C [1]
SMILES Code CC1=CC(SC)=CC=C10 [3]

These properties are fundamental for designing synthetic routes, planning purification
procedures, and understanding the compound's behavior in various experimental settings.

Synthesis of 2-Methyl-4-(methylthio)phenol

The synthesis of 2-Methyl-4-(methylthio)phenol typically involves the introduction of a
methylthio group onto a 2-methylphenol (o-cresol) backbone. While a definitive, detailed
protocol for this specific isomer is not readily available in the provided search results, a general
approach can be inferred from the synthesis of related compounds. A plausible synthetic
strategy would involve the electrophilic substitution of o-cresol.

A conceptual synthetic workflow is presented below. It is important to note that this is a
generalized representation and would require experimental optimization.
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Figure 1: Conceptual workflow for the synthesis of 2-Methyl-4-(methylthio)phenol.

Step-by-Step Conceptual Protocol:

It is crucial to emphasize that this is a theoretical protocol and requires thorough experimental
validation and safety assessment before implementation.

e Reaction Setup: In a well-ventilated fume hood, a solution of o-cresol in a suitable anhydrous
solvent (e.g., dichloromethane) is prepared in a round-bottom flask equipped with a magnetic
stirrer and an inert atmosphere (e.g., nitrogen or argon).

o Catalyst Addition: A Lewis acid catalyst (e.g., aluminum chloride) is added to the reaction
mixture.

» Thiolating Agent Addition: The thiolating agent, such as methylsulfenyl chloride or dimethyl
disulfide, is added dropwise to the stirred solution at a controlled temperature. The reaction
is monitored by a suitable technique like Thin Layer Chromatography (TLC).

e Quenching: Upon completion, the reaction is carefully quenched by the addition of water or a
dilute acid solution.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with an
organic solvent. The combined organic layers are washed with brine and dried over an
anhydrous drying agent (e.g., sodium sulfate).

 Purification: The crude product is purified using column chromatography on silica gel to
isolate the desired 2-Methyl-4-(methylthio)phenol.
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Analytical Characterization

The unambiguous identification and purity assessment of 2-Methyl-4-(methylthio)phenol rely
on a combination of spectroscopic techniques. Each method provides unique insights into the
molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

* 'H NMR Spectroscopy: The proton NMR spectrum of 2-Methyl-4-(methylthio)phenol is
expected to show distinct signals for the aromatic protons, the methyl protons, the methylthio
protons, and the hydroxyl proton. The chemical shifts and coupling patterns of the aromatic
protons would confirm the 1,2,4-substitution pattern.

e 13C NMR Spectroscopy: The carbon NMR spectrum will provide information on the number of
unique carbon environments in the molecule, further confirming its structure. The chemical
shifts of the carbon atoms are influenced by the nature of the attached functional groups.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 2-Methyl-4-(methylthio)phenol is expected to exhibit characteristic absorption
bands:

A broad O-H stretching band in the region of 3200-3600 cm~1, characteristic of the phenolic
hydroxyl group.

C-H stretching vibrations for the aromatic and methyl groups.

C=C stretching vibrations of the aromatic ring.

A C-S stretching band, which is typically weaker.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification. The mass spectrum of 2-Methyl-4-
(methylthio)phenol would show a molecular ion peak corresponding to its molecular weight.
The fragmentation pattern can provide clues about the stability of different parts of the
molecule.

Potential Applications in Research and Drug
Development

While specific applications for 2-Methyl-4-(methylthio)phenol in drug development are not
extensively documented in the provided search results, its chemical structure suggests several
areas of potential interest for researchers.

As a Synthetic Building Block

The presence of multiple reactive sites—the hydroxyl group, the aromatic ring, and the sulfur
atom—makes 2-Methyl-4-(methylthio)phenol a potentially valuable building block in
medicinal chemistry. It can serve as a starting material for the synthesis of more complex
molecules with potential therapeutic properties. For instance, the aminophenol moiety is a
privileged structure in medicinal chemistry, and derivatives of this compound could be explored
for various biological activities[4].

Antioxidant and Biological Activity

Phenolic compounds are well-known for their antioxidant properties, which are attributed to
their ability to scavenge free radicals. The presence of the electron-donating methyl and
methylthio groups on the phenol ring may modulate its antioxidant potential. Further research is
warranted to evaluate the antioxidant efficacy of 2-Methyl-4-(methylthio)phenol.

Additionally, substituted phenols and sulfur-containing compounds are known to exhibit a wide
range of biological activities, including enzyme inhibition[5][6]. The unique combination of
functional groups in 2-Methyl-4-(methylthio)phenol makes it a candidate for screening
against various enzymatic targets in drug discovery programs.
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Figure 2: Potential areas of investigation for the biological activity of 2-Methyl-4-
(methylthio)phenol.

Safety and Handling

2-Methyl-4-(methylthio)phenol is a chemical that should be handled with appropriate safety
precautions in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Statement Description Source
H315 Causes skin irritation [1]
H319 Causes serious eye irritation [1]
H335 May cause respiratory irritation  [1]

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1].

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[1].
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It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling
this compound. Standard laboratory safety practices, including the use of personal protective
equipment (gloves, safety glasses, and a lab coat), are essential. All work should be conducted
in a well-ventilated fume hood.

Conclusion

2-Methyl-4-(methylthio)phenol is a fascinating molecule with a rich potential for exploration in
synthetic chemistry, materials science, and drug discovery. This guide has provided a
foundational understanding of its chemical structure, properties, and potential applications.
Further in-depth experimental investigation is necessary to fully elucidate its synthetic
pathways, detailed spectral characteristics, and biological profile. As a versatile building block,
2-Methyl-4-(methylthio)phenol represents a valuable tool for researchers and scientists
working at the forefront of chemical and pharmaceutical innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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